Cas no 61441-06-3 (2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one)
61441-06-3 structure
Product Name:2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one
CAS No:61441-06-3
MF:C16H14O4
MW:270.279964923859
CID:954503
PubChem ID:329386
Update Time:2025-04-19
2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one
- 2,3-Dimethoxydibenzo[c,e]oxepin-5(7H)-one
- NSC-311735
- 61441-06-3
- DTXSID40317149
- NSC311735
-
- Inchi: 1S/C16H14O4/c1-18-14-7-12-11-6-4-3-5-10(11)9-20-16(17)13(12)8-15(14)19-2/h3-8H,9H2,1-2H3
- InChI Key: FGADTCKUSPLWPZ-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(C(=CC=2C2C=CC=CC=2C1)OC)OC)=O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
2,3-dimethoxy-7h-benzo[d][2]benzoxepin-5-one Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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